N-benzyl-N-methyl-1-(3-methylphenyl)methanesulfonamide

• IUPAC Name: N-benzyl-N-methyl-1-(3-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C16H19NO2S/c1-14-7-6-10-16(11-14)13-20(18,19)17(2)12-15-8-4-3-5-9-15/h3-11H,12-13H2,1-2H3
• InChI Key: XXBOZNNQYSWYCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CS(=O)(=O)N(C)CC2=CC=CC=C2
• Molecular Formula: C16H19NO2S
• Molecular Weight: 289.4 g/mol

Description

N-benzyl-N-methyl-1-(3-methylphenyl)methanesulfonamide is an organic compound that belongs to the class of sulfonamides Sulfonamides are known for their diverse applications in medicinal chemistry, particularly as antimicrobial agents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-benzyl-N-methyl-1-(3-methylphenyl)methanesulfonamide typically involves the reaction of benzylamine, methylamine, and 3-methylbenzenesulfonyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to enhance the efficiency and yield of the reaction. The use of automated systems allows for precise control of reaction conditions, such as temperature, pressure, and reactant concentrations, ensuring consistent product quality.

Chemical Reactions Analysis

Types of Reactions

N-benzyl-N-methyl-1-(3-methylphenyl)methanesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of sulfone derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the cleavage of the sulfonamide group.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonamide group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Sulfone derivatives.

Reduction: Cleaved products with the removal of the sulfonamide group.

Substitution: New compounds with different functional groups replacing the sulfonamide group.

Scientific Research Applications

N-benzyl-N-methyl-1-(3-methylphenyl)methanesulfonamide has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis for the preparation of various derivatives.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential therapeutic agent due to its structural similarity to other bioactive sulfonamides.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-benzyl-N-methyl-1-(3-methylphenyl)methanesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can mimic the structure of natural substrates, allowing the compound to inhibit enzyme activity or modulate receptor function. This interaction can lead to various biological effects, depending on the specific target and pathway involved.

Comparison with Similar Compounds

Similar Compounds

• N-benzyl-N-methyl-1-phenylmethanesulfonamide
• N-benzyl-N-methyl-1-(4-methylphenyl)methanesulfonamide
• N-benzyl-N-methyl-1-(2-methylphenyl)methanesulfonamide

Uniqueness

N-benzyl-N-methyl-1-(3-methylphenyl)methanesulfonamide is unique due to the presence of the 3-methylphenyl group, which can influence its chemical reactivity and biological activity. This structural variation can result in different pharmacokinetic and pharmacodynamic properties compared to its analogs, making it a valuable compound for further research and development.